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Compound of Interest

Compound Name: 3-(Hexyloxy)benzaldehyde

CAS No.: 24083-09-8

Cat. No.: B1278659

Get Quote

Chemical Profile & Risk Assessment
Before initiating disposal, you must verify the chemical identity and state. 3-
(Hexyloxy)benzaldehyde is a lipophilic aldehyde often used as an intermediate in organic

synthesis (e.g., liquid crystals, pharmaceuticals).[1][2][3] Its structural combination of an

aldehyde and a long-chain ether presents specific stability and toxicity profiles.[1][2][3][4]
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Property Technical Specification Operational Implication

Chemical Name 3-(Hexyloxy)benzaldehyde
Synonyms: m-

Hexyloxybenzaldehyde

CAS Number 24083-09-8 (Meta-isomer)

Verify against label; distinct

from Para-isomer (5736-94-7).

[1][2][3][4]

Physical State
Liquid (Colorless to pale

yellow)

High viscosity compared to

simple solvents.[1][2][3][4]

Flash Point > 110°C (Estimated)

Class IIIB Combustible.

Unlikely to be RCRA D001

unless mixed with solvents.[1]

[2][3][4]

Reactivity Reducing Agent (Aldehyde)

Incompatible with Strong

Oxidizers. Risk of exothermic

reaction.[1][2][3][4]

Stability Air Sensitive (Oxidation)

May form 3-(hexyloxy)benzoic

acid crystals around the cap.

[1][2][3][4]

Toxicity
Skin/Eye Irritant; Aquatic

Chronic

Do not pour down drains.

Lipophilic chain increases skin

absorption.[1][2][3][4]

Critical Scientist Insight: While benzaldehydes are generally stable, the "hexyloxy" ether linkage

combined with the aldehyde functionality requires specific attention to auto-oxidation.[4] Old

bottles may contain precipitated benzoic acid derivatives.[1][2][3][4] While not explosive like

peroxide-forming ethers, these solids can clog waste nozzles and alter the pH of waste streams.

[4]
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Waste Segregation Protocol (The Self-Validating
System)
To ensure a self-validating safety system, you must segregate this chemical based on its

reactivity rather than just its physical state.[1][2][4] Mixing aldehydes with oxidizing acids (e.g.,

Nitric Acid, Chromic Acid) is a frequent cause of laboratory "runaway" reactions.[1][2]

Disposal Decision Logic
The following workflow illustrates the decision process for categorizing 3-
(Hexyloxy)benzaldehyde waste.

Waste: 3-(Hexyloxy)benzaldehyde

Is the chemical pure 
or mixed with solvents?

Pure Chemical

Pure

Mixed Solution

Mixed

Stream A: Non-Halogenated 
Organic Waste

High BTU Value
Does the mixture contain 

Halogenated Solvents (DCM, Chloroform)?

No

Stream B: Halogenated 
Organic Waste

Yes

Final Disposal: 
High-Temperature Incineration
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-(Hexyloxy)benzaldehyde waste streams to prevent

cross-contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure
Do not deviate from this sequence. Each step is designed to minimize exposure and

environmental release.[1][2][3][4]

Phase 1: Preparation & Containerization
PPE Selection: Wear nitrile gloves (double-gloving recommended due to lipophilicity), safety

goggles, and a lab coat.[1][2][3][4] Work inside a fume hood.

Container Selection:

Preferred: High-Density Polyethylene (HDPE) carboy.[1][2][3][4]

Acceptable: Amber glass solvent bottle (if volume < 4L).[1][2][3][4]

Prohibited: Metal cans (aldehydes can slowly corrode certain metals/linings if acidic

oxidation has occurred).[1][2][3][4]

Visual Check: Inspect the original bottle for solids. If solid crystals (benzoic acid derivative)

are present around the cap, wipe them with a solvent-dampened tissue (Ethanol or Acetone)

and dispose of the tissue as solid hazardous waste.[1][2][3]

Phase 2: Transfer & Labeling
Bulking: Pour the liquid into the Non-Halogenated Organic Waste container.

Note: If the chemical is dissolved in Dichloromethane (DCM) or Chloroform, it MUST go

into the Halogenated Waste stream.[1]

Rinsing: Triple rinse the empty original container with a small amount of acetone or ethanol.

[1][2][3][4] Add these rinsates to the waste container.

Labeling (GHS Compliance):
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Attach a hazardous waste tag immediately.[1][2][3][4]

Chemical Name: Write out "3-(Hexyloxy)benzaldehyde" (Do not use formulas).

Hazard Checkboxes: Check "Irritant" and "Toxic" (due to aquatic toxicity).[1][2][3][4]

Constituents: If a mixture, list percentages (e.g., "95% Acetone, 5% 3-
(Hexyloxy)benzaldehyde").

Phase 3: Storage & Pickup
Cap Tightness: Ensure the waste container cap is vented (if available) or loosely tightened if

active generation is occurring, though this chemical is generally non-volatile.[1][2][3][4] For

final storage, cap tightly.[1][2][3]

Secondary Containment: Store the waste container in a secondary tray to capture leaks.

Timeline: Schedule pickup within 90 days (standard US EPA generator limit) or according to

your institution's specific guidelines.

Spill Management Protocol
In the event of a spill, the lipophilic nature of the hexyloxy chain makes this chemical difficult to

clean with water alone.

Spill Size Immediate Action Cleanup Material

Minor (< 50 mL)
Evacuate immediate area.[1]

[2][3][4] Ventilate.

Vermiculite or Clay Absorbent.

Do not use paper towels alone

(ineffective for oily organics).[1]

[2][3][4]

Major (> 50 mL)
Evacuate lab. Call

EHS/Emergency Response.

Oleophilic Pads (Oil-only

pads). These selectively

absorb the organic phase.[1][2]

[3]
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Decontamination: After absorbing the bulk liquid, scrub the surface with a detergent solution

(soap and water) rather than pure solvent, as the detergent will emulsify the oily residue more

effectively than water alone.

Regulatory Compliance (EPA/RCRA)[1][2][3]
In the United States, compliance with the Resource Conservation and Recovery Act (RCRA) is

mandatory.[1]

Waste Coding:

Pure Substance: 3-(Hexyloxy)benzaldehyde is not a P-listed or U-listed waste.[1][2][3][4]

Characteristic Waste: It typically does not meet the definition of D001 (Ignitable) unless the

flash point is confirmed < 60°C (unlikely).[1][2][3] However, it is best practice to manage it

as Non-Halogenated Organic Waste intended for fuel blending or incineration.[1][2][3]

Drain Disposal:Strictly Prohibited. The long alkyl chain renders this compound toxic to

aquatic life with long-lasting effects (H411/H412).[1][2][3][4] It will not degrade quickly in

municipal water treatment systems.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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